1,5-Naphthyridin-3-ylacetic acid

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 2-(1,5-naphthyridin-3-yl)acetic acid
• InChI: InChI=1S/C10H8N2O2/c13-10(14)5-7-4-9-8(12-6-7)2-1-3-11-9/h1-4,6H,5H2,(H,13,14)
• InChI Key: JKWDKQAXRLGNAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=N2)CC(=O)O)N=C1

Description

1,5-Naphthyridin-3-ylacetic acid is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydroxide (10 mL, 2.0 M) was added to ethyl 1,5-naphthyridin-3-ylacetate in 1,4-dioxane (10 mL) and the mixture was heated at 100° C. for 6 hours. The reaction mixture was cooled to room temperature and acidified to pH 4 using aqueous 2M HCl and then evaporated in vacuo. The residue was azeotroped with toluene (2×15 mL) then dissolved in THF (50 mL) and stirred at 40° C. for 30 min. The mixture was filtered, the filtrate was evaporated in vacuo and the residue was triturated with diethyl ether to afford the title compound as an off white solid, 200 mg.